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Compound Name:
methoxybenzo[dJoxazole

Cat. No.: B15206422

Get Quote
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CAS 1806393-34-9 | Heterobifunctional Scaffold for
Medicinal Chemistry
Executive Technical Summary

4-Chloro-2-methoxybenzo[d]oxazole is a specialized heterocyclic building block
characterized by a unique "push-pull" electronic structure. The molecule features a labile 2-
methoxy group (imidate-like reactivity) and a sterically congested 4-chloro handle (aryl
chloride). This dual-functionality makes it a critical intermediate for synthesizing benzoxazolone
derivatives via hydrolysis or 2-aminobenzoxazoles via nucleophilic displacement. Furthermore,
the 4-chloro position serves as a gateway for cross-coupling reactions to access complex
kinase inhibitor scaffolds.

Physicochemical Profile

The following data establishes the baseline identity and properties for CAS 1806393-34-9.[1][2]
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Property Specification
IUPAC Name 4-Chloro-2-methoxy-1,3-benzoxazole
CAS Number 1806393-34-9
Molecular Formula CsHesCINO:2
Molecular Weight 183.59 g/mol
Physical State White to off-white crystalline solid
N Soluble in DMSO, DCM, Ethyl Acetate; sparingly
Solubility ]
soluble in water
] ] ~0.5 (Predicted; N-protonation is difficult due to
pKa (Conjugate Acid)

e- withdrawing CI)

C2-OMe: Leaving group (SNAr / Hydrolysis) C4-

Key Structural Feature ) )
Cl: Cross-coupling handle (Suzuki/Buchwald)

Validated Synthetic Architectures

Synthesis of this motif requires navigating the regiochemistry of the benzoxazole ring. The
most robust industrial route involves the nucleophilic displacement of a 2-halo precursor,
ensuring high purity and scalability.

Protocol A: Nucleophilic Displacement (Recommended)

This method utilizes 2,4-dichlorobenzoxazole as the starting material. The C2-chlorine is
significantly more electrophilic than the C4-chlorine due to the adjacent heteroatoms (C=N
bond character), allowing for selective substitution.

Reaction Scheme:
o Start: 2,4-Dichlorobenzoxazole
e Reagent: Sodium Methoxide (NaOMe), 1.05 equiv.

e Solvent: Anhydrous Methanol (MeOH) or THF (0°C to RT).
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e Mechanism: SNAr at C2 position.
Step-by-Step Methodology:

e Charge: In a dry 3-neck flask under Nz, dissolve 2,4-dichlorobenzoxazole (10 mmol) in
anhydrous THF (50 mL).

o Cool: Lower temperature to 0°C using an ice/salt bath to suppress side reactions at the C4
position.

o Addition: Dropwise add NaOMe (0.5 M in MeOH, 10.5 mmol) over 20 minutes. Critical:
Maintain internal temp < 5°C.

e Monitor: Stir at 0°C for 1 hour. Monitor via TLC (Hexane/EtOAc 8:1) or LCMS. The C2-Cl is
highly reactive; reaction is usually rapid.

e Quench: Add saturated NH4Cl solution (10 mL).

o Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na2SOa, and
concentrate.

 Purification: Recrystallize from Hexane/EtOAc or perform flash chromatography if necessary.

Visualization: Synthetic Logic Flow

The following diagram illustrates the selective displacement pathway and potential side
reactions.

2,4-Dichlorobenzoxazole Nucleophilic Attack
(Starting Material) at C2 (Fast)

NaOMe (1.05 eq)
0°C, THF/MeOH

Excess NaOMe
Transition State Elimination of Cl- 4-Chloro-2-methoxybenzo[d]oxazole | _ _High Temp (257C) | 2,4-Dimethoxy derivative
(Meisenheimer Complex) (Target: CAS 1806393-34-9) (Over-reaction impurity)

Click to download full resolution via product page

Caption: Selective SNAr pathway favoring C2 substitution over C4 due to electronic activation
by the oxazole ring nitrogen.
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Functionalization & Reactivity Profile

The core value of CAS 1806393-34-9 lies in its orthogonal reactivity. The molecule possesses
two distinct reaction centers that can be manipulated independently.

The C2-Methoxy "Switch"

The methoxy group at C2 is not inert; it behaves as an imidate ether.

o Hydrolysis: Treatment with dilute HCI generates 4-chlorobenzo[d]oxazol-2(3H)-one, a
common pharmacophore in muscle relaxants (e.g., Chlorzoxazone analogs).

o Aminolysis: Reaction with primary/secondary amines displaces the methoxy group to yield 2-
amino-4-chlorobenzoxazoles. This is superior to using 2-chlorobenzoxazoles directly when
milder, non-acidic conditions are required.

The C4-Chloro "Handle"

The chlorine atom at position 4 is deactivated relative to C2 but activated relative to a standard
chlorobenzene due to the electron-withdrawing nature of the heterocycle.

e Cross-Coupling: It serves as an electrophile in Pd-catalyzed Suzuki-Miyaura or Buchwald-
Hartwig couplings.

» Steric Challenge: The C4 position is peri to the bridgehead nitrogen. Ligand selection is
critical; bulky phosphine ligands (e.g., XPhos, RuPhos) are recommended to overcome
steric crowding during the oxidative addition step.

Visualization: Divergent Reactivity Map
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Caption: Orthogonal reaction pathways allowing independent modification of the C2 and C4
positions.

Handling & Safety Protocols

While specific toxicological data for this CAS is limited, it should be handled as a potent
electrophile.

Hazards: Likely causes skin irritation (H315), serious eye irritation (H319), and respiratory
irritation (H335). The C2-methoxy group can hydrolyze in vivo to release methanol.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Moisture sensitive
(hydrolysis risk).

Disposal: Incineration with scrubber for nitrogen oxides and hydrogen chloride.
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e Nucleophilic Substitution Principles:Nucleophilic Substitution of 2-Chlorobenzoxazoles.
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 Structural Validation:CAS 1806393-34-9 Data Sheet.[1][2] Bide Pharm. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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